Cas no 6830-12-2 (Butanoic acid, 3-oxo-, 1-methylbutyl ester)

Butanoic acid, 3-oxo-, 1-methylbutyl ester structure
6830-12-2 structure
Product Name:Butanoic acid, 3-oxo-, 1-methylbutyl ester
CAS No:6830-12-2
MF:C9H16O3
MW:172.221543312073
CID:393410
PubChem ID:538293
Update Time:2025-04-19

Butanoic acid, 3-oxo-, 1-methylbutyl ester Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid, 3-oxo-, 1-methylbutyl ester
    • Propylacetessigester
    • MFCD00059415
    • 6830-12-2
    • DTXSID80337063
    • WWEDSTVSBCEXAD-UHFFFAOYSA-N
    • 1-Methylbutyl 3-oxobutanoate #
    • 1-Methylbutyl acetoacetate
    • MDL: MFCD00059415
    • Inchi: 1S/C9H16O3/c1-4-5-8(3)12-9(11)6-7(2)10/h8H,4-6H2,1-3H3
    • InChI Key: WWEDSTVSBCEXAD-UHFFFAOYSA-N
    • SMILES: O(C(CC(C)=O)=O)C(C)CCC

Computed Properties

  • Exact Mass: 172.10998
  • Monoisotopic Mass: 172.109944368g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 6
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • PSA: 43.37
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